Cas no 501433-11-0 (1-Fluoro-3-iodonaphthalene)

• Product Name: 1-Fluoro-3-iodonaphthalene
• CAS No: 501433-11-0
• MF: C₁₀H₆FI
• MW: 272.057518482208
• MDL: MFCD18412174
• CID: 1565945
• PubChem ID: 11108464
• Update Time: 2025-10-31

1-Fluoro-3-iodonaphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-fluoro-3-iodo-
• EN300-208818
• 1-Fluoro-3-iodonaphthalene
• AKOS024263893
• BVA43311
• Z1269135316
• SCHEMBL26759297
• 501433-11-0

• MDL： MFCD18412174
• Inchi： 1S/C10H6FI/c11-10-6-8(12)5-7-3-1-2-4-9(7)10/h1-6H
• InChI Key： OGZLYWCFGCTWNQ-UHFFFAOYSA-N
• SMILES： IC1=CC(=C2C=CC=CC2=C1)F

Computed Properties

• Exact Mass: 271.94938
• Monoisotopic Mass: 271.94983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

1-Fluoro-3-iodonaphthalene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-Fluoro-3-iodonaphthalene

Introduction to 1-Fluoro-3-iodonaphthalene (CAS No. 501433-11-0)

1-Fluoro-3-iodonaphthalene, with the chemical formula C₁₀H₅FI, is a fluorinated and iodinated naphthalene derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, identified by its CAS number 501433-11-0, serves as a versatile intermediate in the development of various bioactive molecules, including pharmaceuticals and agrochemicals. Its unique structural features—combining a fluorine atom and an iodine atom on a naphthalene backbone—make it a valuable building block for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings.

The significance of 1-Fluoro-3-iodonaphthalene lies in its ability to facilitate the construction of complex molecular architectures. In recent years, this compound has been increasingly utilized in the synthesis of heterocyclic compounds, which are prevalent in many drug candidates. The presence of both electronegative fluorine and electrophilic iodine atoms allows for selective transformations, enabling chemists to tailor the compound’s reactivity for specific applications. For instance, the fluorine atom can enhance metabolic stability, while the iodine atom provides a handle for further derivatization.

Recent advancements in medicinal chemistry have highlighted the role of 1-Fluoro-3-iodonaphthalene in the development of small-molecule inhibitors targeting various biological pathways. One notable area of research involves its use in creating kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The naphthalene core is a common motif in kinase inhibitors due to its ability to mimic ATP binding pockets. By introducing fluorine and iodine substituents, researchers can modulate the compound’s binding affinity and selectivity, leading to more effective drug candidates.

In addition to pharmaceutical applications, 1-Fluoro-3-iodonaphthalene has found utility in materials science. Its electronic properties make it a promising candidate for organic light-emitting diodes (OLEDs) and photovoltaic devices. The fluoro group can improve charge transport properties, while the iodine atom can serve as an anchor for further polymerization or coordination with metal centers. These properties have been explored in recent studies aimed at developing more efficient and sustainable optoelectronic materials.

The synthesis of 1-Fluoro-3-iodonaphthalene typically involves halogenation reactions on a naphthalene precursor. Advanced synthetic methodologies have been developed to achieve high regioselectivity, ensuring that the fluorine and iodine atoms are incorporated at specific positions on the naphthalene ring. These methods often employ palladium-catalyzed cross-coupling reactions or electrochemical halogenation techniques, which allow for precise control over the reaction outcome.

One innovative application of 1-Fluoro-3-iodonaphthalene is in the field of click chemistry, where it serves as a precursor for generating triazoles and other heterocyclic compounds via cycloaddition reactions. The combination of fluorine and iodine substituents enhances the reactivity of the naphthalene ring, making it an ideal candidate for these transformations. Such reactions are highly valuable in drug discovery due to their efficiency and mild reaction conditions.

The pharmaceutical industry has also leveraged 1-Fluoro-3-iodonaphthalene in the development of antiviral agents. Naphthalene derivatives are known to exhibit broad-spectrum antiviral activity by interfering with viral replication mechanisms. By functionalizing the naphthalene core with fluorine and iodine atoms, researchers have been able to enhance these properties, leading to more potent antiviral drugs. Recent clinical trials have shown promising results with compounds derived from 1-Fluoro-3-iodonaphthalene, highlighting its therapeutic potential.

In conclusion, 1-Fluoro-3-iodonaphthalene (CAS No. 501433-11-0) is a multifaceted compound with broad applications across organic synthesis, pharmaceuticals, and materials science. Its unique structural features enable diverse functionalizations, making it an indispensable tool for chemists working on drug discovery and advanced materials. As research continues to uncover new applications for this compound, its importance is expected to grow further, driving innovation in multiple scientific domains.